2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid

• IUPAC Name: 2-(3-hydroxypropylamino)-3,5-dinitrobenzoic acid
• InChI: InChI=1S/C10H11N3O7/c14-3-1-2-11-9-7(10(15)16)4-6(12(17)18)5-8(9)13(19)20/h4-5,11,14H,1-3H2,(H,15,16)
• InChI Key: FSZZLFBJCHDNJW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C(=O)O)NCCCO)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C10H11N3O7
• Molecular Weight: 285.21 g/mol

Description

2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid, also known as DNPH, is a chemical compound that has been used in scientific research for many years. DNPH is a yellow crystalline powder that is soluble in water and other organic solvents. It is commonly used as a reagent for the detection of aldehydes and ketones in various biological and environmental samples. DNPH is also used in the synthesis of other organic compounds, making it an important chemical in the field of organic chemistry.

Mechanism of Action

The mechanism of action of 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid involves the reaction of 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid with carbonyl groups to form stable derivatives. 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid reacts with the carbonyl group to form a hydrazone derivative, which is stable and can be easily detected and quantified using various analytical techniques.
Biochemical and Physiological Effects:
2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid has no known biochemical or physiological effects on humans or animals. It is a relatively non-toxic compound that has been used in scientific research for many years without any reported adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid in lab experiments is its ability to detect aldehydes and ketones in various biological and environmental samples. 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid is a relatively simple reagent that can be easily synthesized in a laboratory setting. However, one of the limitations of using 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid is its sensitivity to other compounds that contain carbonyl groups. 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid can react with other compounds that contain carbonyl groups, leading to false-positive results. Therefore, it is important to use 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid in conjunction with other analytical techniques to confirm the presence of aldehydes and ketones in biological and environmental samples.

Future Directions

There are many potential future directions for research involving 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid. One possible direction is the development of new and improved methods for the detection of aldehydes and ketones in biological and environmental samples. Another possible direction is the synthesis of new compounds based on the structure of 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid that have improved properties for use in scientific research. Additionally, research could focus on the use of 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid in the development of new drugs or therapies for the treatment of various diseases and conditions. Overall, 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid is a versatile and important chemical that has many potential applications in scientific research.

Synthesis Methods

The synthesis of 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid involves the reaction of 3,5-dinitrobenzoic acid with 3-aminopropanol in the presence of a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid. The synthesis of 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid is a relatively simple process that can be carried out in a laboratory setting.

Scientific Research Applications

2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid has been widely used in scientific research for many years. It is commonly used as a reagent for the detection of aldehydes and ketones in various biological and environmental samples. 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid reacts with carbonyl groups to form stable derivatives that can be easily detected and quantified using various analytical techniques such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS). 2-[(3-hydroxypropyl)amino]-3,5-dinitrobenzoic acid has been used to detect aldehydes and ketones in various biological samples such as blood, urine, and tissue samples. It has also been used to detect aldehydes and ketones in environmental samples such as air, water, and soil samples.